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Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

hexapentacontane (C₅₆H₁₁₄), a long-chain alkane. The document details its physical

properties, outlines established experimental protocols for their determination, and presents

this information in a clear, structured format for ease of use by professionals in scientific

research and development.

Physicochemical Properties of Hexapentacontane
Hexapentacontane is a saturated hydrocarbon with the chemical formula C₅₆H₁₁₄. As a high

molecular weight, nonpolar molecule, its physical properties, particularly its melting and boiling

points, are governed by van der Waals forces. The long, straight chain of 56 carbon atoms

allows for a large surface area of contact between molecules, resulting in strong intermolecular

attractions that require significant thermal energy to overcome.

Quantitative Data Summary
The melting and boiling points of hexapentacontane are summarized in the table below. It is

important to note that while the melting point is well-defined, the boiling point is often presented

as an estimate due to the high temperatures required for its determination, which can lead to

thermal decomposition.
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Property Value Notes

Molecular Formula C₅₆H₁₁₄

CAS Number 7719-82-6

Melting Point 96-99 °C[1][2][3]

The range indicates the

transition from solid to liquid

phase.

Boiling Point ~601-605 °C

This value is typically an

estimate, with one source

specifying 604.7 °C at 760

mmHg[3]. Direct distillation is

challenging at this

temperature.

Experimental Protocols for Determination
Due to its high melting and boiling points, specialized techniques are required for the accurate

determination of these properties for hexapentacontane. The following sections describe

generalized but detailed methodologies applicable to long-chain alkanes.

Melting Point Determination (Cooling Curve Method)
The melting point of hexapentacontane, a paraffinic substance, can be accurately determined

using a cooling curve method, such as that outlined in ASTM D87.[3][4] This method is

particularly suitable for crystalline waxes that exhibit a distinct melting plateau.[4]

Apparatus:

Sample test tube

Air bath

Water bath

High-precision thermometer (e.g., ASTM 14C)
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Heating apparatus

Procedure:

A sample of hexapentacontane is melted by heating to at least 8°C above its expected

melting point.

The molten sample is poured into a warmed test tube to a specific height.

The test tube is placed within a larger air bath, which is then submerged in a constant

temperature water bath.

A thermometer is immersed in the molten sample.

The temperature of the sample is recorded at regular intervals (e.g., every minute) as it

cools.

A cooling curve is generated by plotting temperature versus time.

The melting point is identified as the temperature at which the cooling rate plateaus,

indicating the heat of fusion being released during crystallization.[3]

Boiling Point Determination by Simulated Distillation
For high molecular weight hydrocarbons like hexapentacontane, which are prone to thermal

cracking at their atmospheric boiling points, simulated distillation (SimDis) by gas

chromatography (GC) is the preferred method. This technique correlates the retention time of a

substance with the boiling points of n-alkane standards.[5][6]

Apparatus:

Gas chromatograph (GC) equipped with a temperature-programmable oven and a nonpolar

capillary column.[5]

Flame ionization detector (FID).

Injector system suitable for high-temperature analysis.
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Calibration mixture of n-alkanes covering a wide boiling range (e.g., C₅ to C₄₄ or higher).[5]

[6]

Procedure:

Calibration: A calibration mixture of known n-alkanes is injected into the GC. A calibration

curve is created by plotting the retention time of each n-alkane against its known

atmospheric boiling point.[5]

Sample Analysis: A solution of hexapentacontane in a suitable solvent is injected into the

GC under the same conditions as the calibration run.

Data Processing: The retention time of the hexapentacontane peak is recorded.

Boiling Point Determination: The boiling point of hexapentacontane is determined by

interpolating its retention time on the calibration curve established in step 1. Specialized

software is often used to process the chromatogram and generate a boiling point distribution

report.[7]

Visualized Experimental Workflow
The logical flow for the determination of the melting and boiling points of hexapentacontane is

outlined in the diagram below. This workflow highlights the decision-making process based on

the compound's properties, leading to the selection of appropriate analytical methods.

Caption: Workflow for Melting and Boiling Point Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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